Cas no 158076-63-2 ([1,1'-Biphenyl]-4-ol,2',3,3',4',5,5'-hexachloro-)

[1,1'-Biphenyl]-4-ol,2',3,3',4',5,5'-hexachloro- structure
158076-63-2 structure
Product Name:[1,1'-Biphenyl]-4-ol,2',3,3',4',5,5'-hexachloro-
CAS No:158076-63-2
MF:C12H4Cl6O
MW:376.877557754517
CID:193253
PubChem ID:178005
Update Time:2025-04-19

[1,1'-Biphenyl]-4-ol,2',3,3',4',5,5'-hexachloro- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-ol,2',3,3',4',5,5'-hexachloro-
    • 2,6-dichloro-4-(2,3,4,5-tetrachlorophenyl)phenol
    • 4-Hydroxy-2',3,3',4',5,5'-hexachlorobiphenyl
    • 4-Hydroxy-2',3,3',5,5',6'-hexachlorobiphenyl
    • NS00074035
    • 4'-Hydroxy-3,3',4,5,5',6-hexachlorobiphenyl
    • (1,1'-Biphenyl)-4-ol, 2',3,3',4',5,5'-hexachloro-
    • [1,1'-Biphenyl]-4-ol, 2',3,3',4',5,5'-hexachloro-
    • DTXSID70166369
    • 158076-63-2
    • Inchi: 1S/C12H4Cl6O/c13-6-3-5(9(16)11(18)10(6)17)4-1-7(14)12(19)8(15)2-4/h1-3,19H
    • InChI Key: PZAKBNHYWBSZAF-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C(=CC=1C1C=C(C(=C(C=1)Cl)O)Cl)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 373.83900
  • Monoisotopic Mass: 373.839331g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.1
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23000
  • LogP: 6.97960
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